4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}benzenesulfonamide

• IUPAC Name: 4-[4-(trifluoromethyl)pyrimidin-2-yl]oxybenzenesulfonamide
• InChI: InChI=1S/C11H8F3N3O3S/c12-11(13,14)9-5-6-16-10(17-9)20-7-1-3-8(4-2-7)21(15,18)19/h1-6H,(H2,15,18,19)
• InChI Key: OHUZHQWBTUHRQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OC2=NC=CC(=N2)C(F)(F)F)S(=O)(=O)N
• Molecular Formula: C11H8F3N3O3S
• DSSTOX Substance ID: DTXSID901173461
• Molecular Weight: 319.26 g/mol
• CAS RN: 1858257-31-4

Description

“4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}benzenesulfonamide” is a chemical compound. It is offered by Benchchem for CAS No. 1858257-31-4.

Molecular Structure Analysis

The molecular formula of “4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}benzenesulfonamide” is C11H8F3N3O3S. The molecular weight is 319.26.

Scientific Research Applications

Synthesis of Novel Derivatives

• Researchers have synthesized various derivatives of benzenesulfonamides, including 4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}benzenesulfonamide. These derivatives have been tested for potential antimicrobial properties against Gram-positive and Gram-negative bacteria, as well as fungi. Promising results were observed for some of these derivatives (Hassan et al., 2009).

Carbonic Anhydrase Inhibitors

• This compound has been utilized in the synthesis of carbonic anhydrase inhibitors, which are relevant in the treatment of glaucoma. Some derivatives have shown strong topical antiglaucoma properties by inhibiting certain isozymes involved in aqueous humor secretion within the eye (Casini et al., 2002).

Optical and Electronic Properties

• The first hyperpolarizability of certain benzenesulfonamide derivatives, including this compound, has been evaluated. These studies are significant in the field of nonlinear optics and materials chemistry. The research has included both theoretical calculations and experimental measurements like hyper-Rayleigh scattering (Kucharski et al., 1999).

Antimicrobial Activity

• Several derivatives have been synthesized and tested for their antimicrobial activity. Some of these compounds have shown significant activity against various strains of microbes, which highlights their potential in developing new antimicrobial agents (Desai et al., 2016).

Structural and Spectral Analysis

• Studies have been conducted on the synthesis, structural investigation, and computational study of derivatives. These studies are crucial for understanding the molecular structure and properties of these compounds, which can be used to tailor their applications in various fields (Sowrirajan et al., 2022).

Adenosine Receptor Antagonists

• Research has been done on pyrrolopyrimidin-6-yl benzenesulfonamides as potent A2B adenosine receptor antagonists. These compounds have shown high affinity and selectivity, making them relevant in the field of medicinal chemistry and drug development (Esteve et al., 2006).

Efficient Synthesis Methods

• Researchers have developed efficient synthesis methods for producing these compounds. Such methods aim to optimize reaction conditions, yields, and purity, contributing to the advancement of synthetic chemistry (Wu et al., 2013).